Cas no 1182997-40-5 (5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine
• CAS No: 1182997-40-5
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 4575734
• PubChem ID: 61025121
• Update Time: 2025-11-02

5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 5-(2,4-dimethylphenyl)-
• 5-(2,4-Dimethylphenyl)thiazol-2-amine

• Inchi： 1S/C11H12N2S/c1-7-3-4-9(8(2)5-7)10-6-13-11(12)14-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： JMERVMVHXNLRMQ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C)C=C2C)=CN=C1N

Computed Properties

• Exact Mass: 204.072
• Monoisotopic Mass: 204.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Additional information on 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine

5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine (CAS 1182997-40-5): A Comprehensive Overview

5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine (CAS 1182997-40-5) is a specialized thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a 2,4-dimethylphenyl substituent on the thiazole ring, exhibits unique physicochemical properties that make it valuable for various applications. Its molecular structure combines aromatic and heterocyclic components, offering a versatile scaffold for further chemical modifications.

The growing interest in thiazole-based compounds like 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine stems from their broad biological activities. Recent studies highlight their potential as building blocks for drug discovery, particularly in developing antimicrobial agents and enzyme inhibitors. The compound's CAS 1182997-40-5 serves as a crucial identifier for researchers sourcing this material for their projects.

From a chemical perspective, 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine demonstrates excellent stability under standard laboratory conditions. Its melting point and solubility profile make it suitable for various synthetic applications. The presence of both amine functionality and aromatic system in its structure allows for diverse chemical transformations, enabling the creation of novel derivatives with tailored properties.

In pharmaceutical applications, this thiazole derivative has shown promise in early-stage drug development. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in cancer research. The compound's ability to interact with biological targets while maintaining favorable ADME properties (Absorption, Distribution, Metabolism, Excretion) makes it valuable for medicinal chemistry programs.

The agrochemical industry has also taken notice of 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine. Its structural features resemble those of successful crop protection agents, sparking investigations into its potential as a pesticide intermediate or plant growth regulator. The current focus on sustainable agriculture and reduced environmental impact has increased demand for novel chemical entities with improved efficacy and safety profiles.

Market trends indicate growing demand for CAS 1182997-40-5 and related thiazole compounds. Suppliers report increased inquiries from both academic institutions and industrial research facilities. The compound's relative novelty means it commands premium pricing in the fine chemicals market, with current production volumes remaining limited to specialized manufacturers.

Analytical characterization of 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. These techniques confirm the compound's purity and structural integrity, essential parameters for research applications. Standard specifications for research-grade material typically require ≥95% purity, with some applications demanding even higher purity levels.

Storage and handling recommendations for CAS 1182997-40-5 follow standard laboratory protocols for amine-containing compounds. The material should be kept in airtight containers under inert atmosphere when long-term storage is required. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound in powder form to prevent inhalation or skin contact.

Recent patent literature reveals growing intellectual property activity surrounding thiazole derivatives similar to 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine. Several pharmaceutical companies have filed applications covering related structures as potential therapeutic agents, particularly in the areas of inflammatory diseases and metabolic disorders. This patent landscape suggests increasing commercial interest in this chemical class.

Synthetic routes to 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine typically involve cyclization reactions of appropriate precursors. The most common method utilizes 2,4-dimethylacetophenone derivatives as starting materials, followed by sequential transformations to construct the thiazole ring. Process optimization efforts focus on improving yields and reducing the environmental impact of the synthesis.

The future outlook for CAS 1182997-40-5 appears promising, with potential applications expanding beyond current uses. Emerging research areas such as materials science and catalysis may find utility for this versatile compound. As synthetic methodologies advance and biological screening becomes more sophisticated, additional applications for this thiazole derivative are likely to emerge.

For researchers considering 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine for their projects, several key suppliers offer the compound in various quantities. Quality considerations should include not only purity but also batch-to-batch consistency and comprehensive analytical documentation. The relatively specialized nature of this chemical means lead times may be longer than for more common research chemicals.

In conclusion, 5-(2,4-dimethylphenyl)-1,3-thiazol-2-amine (CAS 1182997-40-5) represents an important building block in modern chemical research. Its unique structural features and demonstrated utility in multiple fields ensure its continued relevance in scientific investigation. As research into heterocyclic compounds advances, this particular thiazole derivative will likely play an increasingly important role in both academic and industrial settings.